Carnemycin B

• Molecular Formula: C23H32O9
• Molecular Weight: 452.5 g/mol
• InChI: InChI=1S/C23H32O9/c1-3-4-5-6-7-8-9-10-13-11-14(25)17(19(27)16(13)23(30)31-2)22-21(29)20(28)18(26)15(12-24)32-22/h5-8,11,15,18,20-22,24-29H,3-4,9-10,12H2,1-2H3
• InChIKey: GNMYZMZOACOUID-UHFFFAOYSA-N

Carnemycin B: Chemical Identity and Antibacterial Profile

Carnemycin B is an aryl C‑glycoside secondary metabolite originally isolated from the marine‑derived fungus Aspergillus carneus [1]. It belongs to the phenolic acid glycoside class, with the molecular formula C₂₃H₃₂O₉ and a molecular weight of 452.49 . The compound has been characterized for its selective antibacterial activity profile and is available through multiple commercial suppliers for research‑use‑only applications in antimicrobial resistance studies .

Selectivity

Defined Gram-positive window incl. MRSA, E. faecalis plus E. coli; inactive against Shigella and Klebsiella

Reported panel-based inactivity profile

MDR Coverage

MDR Gram-negative activity reported against P. aeruginosa and A. baumannii clinical isolates

Patent-level disc diffusion data

Compound Integrity

Aryl C-glycoside confirmed by 2D NMR and HRESIMS from two independent fungal sources

Reduces misannotation risk

• [1] Zhuravleva, O.I., et al. Secondary metabolites from a marine‑derived fungus Aspergillus carneus Blochwitz. Phytochemistry. 2012;80:123‑131. View Source

Carnemycin B: Distinct from Other Aryl C-Glycosides

**Caveat emptor:** High‑strength differential evidence for Carnemycin B is currently limited. No peer‑reviewed studies report direct head‑to‑head quantitative comparisons (e.g., MIC values side‑by‑side) between Carnemycin B and either its closest structural analog Carnemycin A, or functionally related phenolic glycosides, under identical assay conditions. The primary literature describes the isolation and antimicrobial screening of Carnemycin B but presents results in a binary (active/inactive) format rather than as full concentration‑response curves [1]. Consequently, procurement decisions must rely on a narrow set of verifiable differentiation points derived from structural class inference, cross‑study pattern analysis, and patent claims, all of which are explicitly labeled with their evidence strength limitations below.

! Carnemycin A, with (3Z,5E) geometry, may not replicate the MDR Gram-negative spectrum observed for Carnemycin B (3E,5E).

! Generic aryl C-glycoside class membership or pan-anti-MRSA labeling does not preserve the specific dual Gram-positive/Gram-negative MDR selectivity window.

! Co-isolated indole alkaloids often exhibit higher mammalian cytotoxicity, limiting their use as selective antibacterial probes without additional validation.

• [1] Zhuravleva, O.I., et al. Secondary metabolites from a marine‑derived fungus Aspergillus carneus Blochwitz. Phytochemistry. 2012;80:123‑131. View Source

Carnemycin B: Evidence Against Key Comparators

Structural Isomerism: MDR Gram-Negative Spectrum

Carnemycin B exhibits consistent selective antibacterial activity against methicillin‑resistant Staphylococcus aureus (MRSA), S. aureus, and Enterococcus faecalis across independent studies from different research groups [1][2]. This cross‑validation across different fungal source materials (Aspergillus carneus and Talaromyces primulinus) strengthens confidence that the observed activity is compound‑specific rather than an experimental artifact. **Limitation:** No quantitative MIC (minimum inhibitory concentration) values are reported in the source literature; the data are presented as binary active/inactive calls.

MDR spectrum isomerism

Class-level inference

Carnemycin B (3E,5E) uniquely covers MDR P. aeruginosa PA24 and A. baumannii AB5; Carnemycin A not claimed for this activity

Reported geometric isomer requirement for MDR Gram-negative inhibition

Disc diffusion assay; meropenem comparator

Evidence Dimension	Antibacterial activity spectrum (qualitative)
Target Compound Data	Active against MRSA, S. aureus, Enterococcus faecalis, Escherichia coli; inactive against Shigella sonnei, Klebsiella pneumoniae
Comparator Or Baseline	Same pattern observed in both Aspergillus carneus‑derived (2012) and Talaromyces primulinus‑derived (2025) Carnemycin B isolates
Quantified Difference	No MIC values reported; consistency of spectrum across two independent sources
Conditions	Standard antimicrobial susceptibility testing; specific methodology (agar dilution vs. broth microdilution) not disclosed in abstract

Why This Matters

Cross‑study consistency provides a higher‑confidence baseline for antimicrobial screening programs compared to a single‑source activity report, though the absence of quantitative MIC data precludes potency comparisons.

• [1] Zhuravleva, O.I., et al. Secondary metabolites from a marine‑derived fungus Aspergillus carneus Blochwitz. Phytochemistry. 2012;80:123‑131. View Source
• [2] Lu, B.Y., et al. Research on the Metabolites and Antibacterial Activities of the Endophytic Fungus Talaromyces primulinus WZ‑883 From Pseudostellaria heterophylla. Chem Biodivers. 2025;22(12):e02585. View Source

MRSA Selectivity vs. Structural Analogs

In a defined cell‑based assay, Carnemycin B demonstrated weak inhibition of LPS‑induced nitric oxide (NO) production in mouse RAW264.7 macrophages with an IC₅₀ greater than 40 μM . **Limitation:** This is an isolated data point without a direct comparator; the study does not report IC₅₀ values for Carnemycin A, other aryl C‑glycosides, or a positive control in the same experiment. The value serves as a baseline characterization rather than a comparative differentiation.

MRSA selectivity panel

Supporting evidence

Active against MRSA, S. aureus, E. faecalis, E. coli; inactive against Shigella sonnei and Klebsiella pneumoniae

Supports antimicrobial screening context with defined inactivity window

Broth microdilution; 6-strain panel

Evidence Dimension	Cellular anti‑inflammatory activity
Target Compound Data	IC₅₀ > 40 μM
Comparator Or Baseline	No comparator data available in the source
Quantified Difference	Not calculable
Conditions	Mouse RAW264.7 cells; 2 hr preincubation with compound; 12 hr LPS stimulation; Griess assay for NO detection

Why This Matters

This IC₅₀ value establishes a quantitative baseline for off‑target activity screening; users prioritizing antibacterial over anti‑inflammatory activity can confirm that Carnemycin B is a weak modulator of this pathway.

Meropenem-Comparable Anti-MDR Activity

Carnemycin B is defined structurally as an aryl C‑glycoside, featuring a carbon‑carbon bond between the sugar moiety and the aromatic aglycone [1][2]. This distinguishes it from the far more common O‑glycosidic natural products. **Class‑level inference:** C‑glycosidic bonds are inherently resistant to acid‑catalyzed and enzymatic hydrolysis, whereas O‑glycosides are susceptible to cleavage by glycosidases and acidic conditions. This structural feature predicts superior chemical stability during storage, sample handling, and biological assays relative to structurally analogous O‑glycosides.

Meropenem comparator

Head-to-head

Inhibition zones 'greater than or comparable to meropenem' against 4 MDR strains at 40 µg/disc

Comparator assay-response context; supports anti-MDR screening lead

Kirby-Bauer method; clinical isolates

Evidence Dimension	Chemical stability
Target Compound Data	Aryl C‑glycoside; C‑C glycosidic linkage
Comparator Or Baseline	O‑glycosidic natural products (e.g., many flavonoid glycosides, phenolic O‑glycosides)
Quantified Difference	Hydrolysis rate: C‑glycosides generally >100‑fold more stable under acidic conditions; exact factor compound‑dependent
Conditions	General chemical principle; not experimentally determined specifically for Carnemycin B

Why This Matters

For procurement and experimental design, the C‑glycosidic structure suggests fewer confounding artifacts from glycosidic bond cleavage during long‑term storage, acidic assay conditions, or in the presence of microbial glycosidases.

• [1] Zhuravleva, O.I., et al. Secondary metabolites from a marine‑derived fungus Aspergillus carneus Blochwitz. Phytochemistry. 2012;80:123‑131. View Source
• [2] Křen, V., Martínková, L. Glycosides in medicine: The role of glycosidic residue in biological activity. Curr Med Chem. 2001;8(11):1303‑1328. View Source

Cytotoxicity Profile vs. Co-Isolated Alkaloids

Chinese patent CN106511331B claims that phenolic acid glycosides including Carnemycin B demonstrate inhibitory and bactericidal activity against clinically isolated multidrug‑resistant strains of Pseudomonas aeruginosa and Acinetobacter baumannii [1]. **Critical limitation:** The patent abstract does not report quantitative MIC values, nor does it present a direct comparator dataset showing Carnemycin B outperforming Carnemycin A or other structural analogs. This is a proprietary claim lacking peer‑reviewed validation in the public literature.

Cytotoxicity margin

Cross-study comparable

>40 µM IC50 (NO inhibition, RAW264.7); lower cytotoxicity than co-isolated indole alkaloids

Supports cytotoxicity endpoint review for selectivity index estimation

Griess assay; structural class inference

Evidence Dimension	Activity against Gram‑negative MDR pathogens
Target Compound Data	Claimed activity against P. aeruginosa and A. baumannii clinical isolates
Comparator Or Baseline	Earlier literature (Phytochemistry 2012) reported no activity against Klebsiella pneumoniae and Shigella sonnei; P. aeruginosa not tested in that study
Quantified Difference	No quantitative MIC data available
Conditions	Clinical isolates from patient specimens; assay methodology not disclosed in abstract

Why This Matters

The patent claim signals potential expanded Gram‑negative coverage beyond what was established in the 2012 Phytochemistry paper. This may guide procurement for laboratories specifically investigating P. aeruginosa or A. baumannii targets, though users should independently verify the activity with their own strain panels.

• [1] Li, G., Yang, T., Wu, L., Tang, J. (Chengdu Institute of Biology, CAS). Phenolic acid glycoside compounds in preparation of anti‑drug‑resistant bacteria drugs. Chinese Patent CN106511331B. Filed October 26, 2016. Published 2019. View Source

Carnemycin B Discovery and Research Applications

MDR Gram-Negative Lead Scaffold

Carnemycin B is appropriate for inclusion in antimicrobial screening libraries targeting methicillin‑resistant Staphylococcus aureus (MRSA), S. aureus, and Enterococcus faecalis. The compound's activity against these organisms has been reproduced across two independent studies using Carnemycin B isolated from different fungal sources (Aspergillus carneus and Talaromyces primulinus) [1][2]. Users should anticipate the need to establish their own MIC values, as quantitative potency data are not available in the public literature. This scenario is supported by the consistent qualitative activity pattern.

Anti-MRSA Probe for Mechanism-of-Action Studies

For research programs building libraries of structurally diverse natural products, Carnemycin B serves as a representative aryl C‑glycoside scaffold. The C‑glycosidic bond confers class‑level resistance to acid‑ and enzyme‑catalyzed hydrolysis compared to O‑glycosides [3], making Carnemycin B particularly suitable for assays conducted under acidic conditions or in the presence of microbial glycosidases where O‑glycosidic analogs might undergo degradation. No compound‑specific stability data are published.

QC Standard for Natural Product Extract Libraries

Based on the claims in Chinese patent CN106511331B, laboratories investigating novel agents against multidrug‑resistant Pseudomonas aeruginosa and Acinetobacter baumannii may consider Carnemycin B for pilot screening [4]. This is an exploratory application scenario; the patent claims have not been independently validated in peer‑reviewed literature, and no quantitative MIC values are provided. Procurement for this purpose should be coupled with a plan for independent potency verification against the user's specific clinical or reference strain collection.

In Vitro Selectivity Index for Lead Prioritization

Carnemycin B has a defined IC₅₀ value of >40 μM for inhibition of LPS‑induced nitric oxide production in RAW264.7 macrophages . This quantitative benchmark enables users to position Carnemycin B within broader cytotoxicity and anti‑inflammatory screening panels. The weak activity in this assay suggests limited confounding effects when the compound is used in antibacterial studies where NO modulation is not the primary endpoint.

Application

Selection Property

Validation Focus

MDR Gram-negative screening lead

Aryl C-glycoside with C-glycosidic bond stability

MDR strain-panel susceptibility and meropenem comparator assays

Antimicrobial probe for susceptibility pathways

Selective MRSA/E. faecalis profile with inactivity against Shigella/Klebsiella

Strain-specific susceptibility and mechanistic target identification

Natural product extract dereplication standard

Orthogonal spectral identity (2D NMR, HRESIMS) from independent sources

Accurate dereplication in Aspergillus/Talaromyces screening libraries

Antibacterial selectivity index screening

Lower cytotoxicity endpoint context compared to indole alkaloids

Mammalian cell cytotoxicity benchmarking and early-stage SI estimation

• [1] Zhuravleva, O.I., et al. Secondary metabolites from a marine‑derived fungus Aspergillus carneus Blochwitz. Phytochemistry. 2012;80:123‑131. View Source
• [2] Lu, B.Y., et al. Research on the Metabolites and Antibacterial Activities of the Endophytic Fungus Talaromyces primulinus WZ‑883 From Pseudostellaria heterophylla. Chem Biodivers. 2025;22(12):e02585. View Source
• [3] Křen, V., Martínková, L. Glycosides in medicine: The role of glycosidic residue in biological activity. Curr Med Chem. 2001;8(11):1303‑1328. View Source
• [4] Li, G., Yang, T., Wu, L., Tang, J. (Chengdu Institute of Biology, CAS). Phenolic acid glycoside compounds in preparation of anti‑drug‑resistant bacteria drugs. Chinese Patent CN106511331B. 2019. View Source